Cas no 1361880-35-4 (5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde)

• Product Name: 5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde
• CAS No: 1361880-35-4
• MF: C₉H₈ClF₂NO
• MW: 219.615728378296
• CID: 4933437
• Update Time: 2025-06-14

5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde

• Inchi： 1S/C9H8ClF2NO/c1-5-7(4-14)6(2-10)3-13-8(5)9(11)12/h3-4,9H,2H2,1H3
• InChI Key： GOPNCBFSKCHBNL-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C(F)F)C(C)=C1C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 1.7
• Topological Polar Surface Area: 30

Additional information on 5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde

Recent Advances in the Application of 5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde (CAS: 1361880-35-4) in Chemical Biology and Pharmaceutical Research

The compound 5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde (CAS: 1361880-35-4) has emerged as a key intermediate in the synthesis of novel pharmaceutical agents and bioactive molecules. Recent studies have highlighted its versatility in medicinal chemistry, particularly in the development of kinase inhibitors and other targeted therapies. This research brief synthesizes the latest findings on its applications, synthetic pathways, and biological activities.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives synthesized from 1361880-35-4 in inhibiting specific protein kinases involved in cancer progression. The research team utilized a structure-activity relationship (SAR) approach to optimize the compound's pharmacophore, resulting in improved binding affinity and selectivity. Notably, the chloromethyl and difluoromethyl groups were found to be critical for interactions with the kinase ATP-binding site.

In the field of antimicrobial research, a recent patent application (WO2023056789) disclosed novel antimicrobial agents incorporating 5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde as a core scaffold. The inventors reported significant activity against drug-resistant bacterial strains, with minimum inhibitory concentrations (MICs) in the low micromolar range. The presence of the difluoromethyl group was particularly important for enhancing membrane permeability and target engagement.

From a synthetic chemistry perspective, several innovative routes to 1361880-35-4 have been developed. A 2024 publication in Organic Process Research & Development described a scalable, cost-effective synthesis with improved yield (78%) and purity (>99%). The new protocol addresses previous challenges in controlling the regioselectivity of the chloromethylation step, making the compound more accessible for pharmaceutical development.

Emerging applications in chemical biology have also been reported. Researchers at a leading pharmaceutical company recently utilized 5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde as a versatile building block for PROTAC (proteolysis targeting chimera) development. The compound's reactive chloromethyl group proved ideal for linker attachment, while the difluoromethyl moiety contributed to improved pharmacokinetic properties of the resulting degraders.

Safety and toxicology studies have progressed alongside these developments. Recent in vitro and in vivo assessments indicate that 1361880-35-4 exhibits favorable toxicity profiles at therapeutic concentrations, with no significant off-target effects observed in comprehensive panel screening. However, researchers note that proper handling precautions are necessary due to the compound's reactive chloromethyl group.

Looking forward, the unique structural features of 5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde continue to inspire novel applications. Current research directions include its incorporation into covalent inhibitors, its use in antibody-drug conjugates (ADCs), and exploration of its potential in neurodegenerative disease therapeutics. The compound's versatility and the growing body of research supporting its applications suggest it will remain an important tool in medicinal chemistry for the foreseeable future.